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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B1671361

Enterobactin, a high-affinity siderophore produced by various bacteria, is a valuable tool in a
range of research applications, from microbiology to drug development.[1][2][3] As with any
laboratory chemical, understanding and implementing proper disposal procedures is critical to
ensure personnel safety and environmental protection. This guide provides essential safety and
logistical information for the proper disposal of Enterobactin waste.

Note on Conflicting Safety Data: It is important to note that Safety Data Sheets (SDS) from
different suppliers may contain conflicting hazard classifications for Enterobactin and its apo
form (apo-Enterobactin). While some sources classify it as a non-hazardous substance,
others categorize it as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[4]. Given this discrepancy, it is prudent to adopt a conservative approach and manage
all Enterobactin waste as potentially hazardous chemical waste.

Chemical and Physical Properties

A summary of key quantitative data for Enterobactin is provided below. This information is
essential for accurate waste manifest documentation and for understanding its chemical
nature.
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Property Value Reference

CAS Number 28384-96-5 (Enterobactin)

30414-16-5 (apo-Enterobactin)  [4]

Molecular Formula C30H27N3015 [5]

Molecular Weight 669.5 g/mol [5]

Soluble in DMSO or

Solubility acetonitrile:water (9:1) at 10 [6]
mg/ml
Storage Temperature -20°C [6]

Disposal Protocol for Enterobactin Waste

The following step-by-step protocol is based on standard laboratory procedures for chemical
waste management and should be adapted to comply with your institution's specific guidelines
and local regulations.

Step 1: Waste Segregation and Collection

» Designated Waste Container: All solid and liquid waste containing Enterobactin should be
collected in a designated, compatible, and clearly labeled hazardous waste container.[7][8]

o For solid waste (e.g., contaminated gloves, weigh boats, pipette tips), use a securely
sealable container, such as a plastic jar or a lined bucket.[7]

o For liquid waste (e.g., unused solutions, contaminated media), use a leak-proof container
compatible with the solvents used (e.g., a high-density polyethylene (HDPE) bottle).

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name "Enterobactin".[9] List all other chemical constituents of the waste,
including solvents and their approximate concentrations.

» Avoid Mixing: Do not mix Enterobactin waste with other waste streams, especially
incompatible materials like strong acids, bases, or oxidizing agents.[4] Keep halogenated
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and non-halogenated solvent wastes separate if required by your institution's waste
management program.[9]

Step 2: Storage of Waste

Secure Storage: Store the sealed waste container in a designated satellite accumulation
area (SAA) within the laboratory.[9]

Secondary Containment: Place the primary waste container in a secondary container (e.g., a
chemical-resistant tray or bin) to contain any potential leaks or spills.

Ventilation: Ensure the storage area is well-ventilated.[8]

Step 3: Disposal Procedure

Consult Institutional Guidelines: Before proceeding, always consult your institution's
Environmental Health and Safety (EHS) office for specific procedures and requirements for
chemical waste disposal.[10]

Arrange for Pickup: Contact your institution's EHS or hazardous waste management team to
schedule a pickup for the full waste container. Do not dispose of Enterobactin waste down
the drain or in the regular trash.[11]

Documentation: Complete all required waste disposal forms or manifests as provided by
your EHS office. Accurate documentation of the waste contents is crucial for proper disposal.

Step 4: Handling Spills and Decontamination

Spill Response: In case of a spill, avoid generating dust from solid material. Collect the
spilled material using an absorbent material for liquids or by carefully sweeping up solids.

Decontamination: Clean the affected area thoroughly. All materials used for spill cleanup
(e.g., absorbent pads, wipes, contaminated PPE) must be placed in the designated
Enterobactin hazardous waste container.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves, when handling Enterobactin and its
waste.
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Operational Workflow for Enterobactin Disposal

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Enterobactin waste in a laboratory setting.
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Enterobactin Waste Disposal Workflow

Start: Enterobactin Waste Generated

Is the waste solid or liquid?

Solid Liquid

Collect in a labeled, sealed container for solid hazardous waste. Collect in a labeled, leak-proof container for liquid hazardous waste.

@onta\iner is compatible with contents (e.g., solvents).

Label container: 'Hazardous Waste', 'Enterobactin’, and list all components.

Store sealed container in a designated Satellite Accumulation Area (SAA) with secondary containment.

Consult institutional EHS guidelines for spe@

Request waste pickup from EHS / Hazardous Waste Management.

End: Waste properly disposed of by authorized personnel.

Click to download full resolution via product page

Caption: Workflow for the safe segregation, storage, and disposal of Enterobactin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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